4-(3-amino-1H-pyrazol-1-yl)butan-1-ol

• Molecular Formula: C7H13N3O
• Molecular Weight: 155.20 g/mol
• IUPAC Name: 4-(3-aminopyrazol-1-yl)butan-1-ol
• InChI: InChI=1S/C7H13N3O/c8-7-3-5-10(9-7)4-1-2-6-11/h3,5,11H,1-2,4,6H2,(H2,8,9)
• InChI Key: NEFWLIASUHITTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1N)CCCCO

Description

4-(3-amino-1H-pyrazol-1-yl)butan-1-ol is a useful research compound. Its molecular formula is C7H13N3O and its molecular weight is 155.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The 4-(3-nitro-pyrazol-1-yl)-but-2-yn-1-ol (prepared in example 52, 113 mg, 0.62 mmol) was dissolved in ethyl acetate (3 mL) and methanol (3 mL) was added. While stirring, a 50% slurry of raney nickel in water (1.3 mL) was added followed by hydrazine (400 μL). Immediate effervescence was observed. The reaction continued to stir and bubble for 25 min. The reaction was passed through a plug of celite and concentrated in vacuo to afford 4-(3-amino-pyrazol-1-yl)-butan-1-ol (93 mg, 98%) as a clear oil: ESI-LRMS m/e calcd for C7H13N3O [M+] 155.11, found 156.32 [M+H+].